Cas no 2167117-31-7 (tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2167117-31-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27
• CID: 5106136
• PubChem ID: 67021795
• Update Time: 2026-03-03

tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate
• XDPIRVSVCAPANZ-UHFFFAOYSA-N
• 2167117-31-7
• SCHEMBL1409111
• tert-butyl6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate
• F90041

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-7-4-9(13)8(12)6-15-5-7/h7-9,13H,4-6H2,1-3H3
• InChI Key： XDPIRVSVCAPANZ-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(C(O)C1)COC2

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate

tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate is a complex organic compound with the CAS number 2167117-31-7. This compound belongs to the class of bicyclic structures, which are known for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a bicyclo[3.2.1]octane framework, which is further substituted with hydroxyl and tert-butyl groups, making it a versatile molecule for further functionalization and exploration.

The synthesis of tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate involves a series of intricate chemical reactions, including ring-forming processes and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient construction of such bicyclic systems, leveraging techniques such as ring-closing metathesis and organocatalytic strategies. These methods not only enhance the yield and purity of the compound but also pave the way for its scalable production, which is crucial for its potential commercial applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The bicyclic structure provides a rigid framework that can be exploited to design molecules with specific biological activities. For instance, studies have shown that analogs of tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate exhibit potent inhibitory effects against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. This highlights the potential of this compound as a lead structure for developing novel therapeutic agents.

In addition to its pharmacological applications, tert-butyl 6-hydroxy-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxylate has also garnered attention in the field of agrochemistry. Its ability to interact with specific targets in plant systems makes it a candidate for developing eco-friendly pesticides or growth regulators. Recent research has focused on optimizing its bioavailability and stability under environmental conditions, which are critical factors for its agricultural applications.

The structural versatility of this compound also extends to materials science, where it can serve as a building block for advanced polymers or nanomaterials. The hydroxyl and tert-butyl groups provide functional handles for further modifications, enabling the creation of materials with tailored properties such as enhanced mechanical strength or thermal stability.

From an analytical standpoint, the characterization of tert-butyl 6-hydroxy-3 oxabicyclo[3 2 1]octane 8 carboxy late has been significantly aided by modern spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring high-quality standards in its production and application.

In conclusion, tert-butyl 6-hydroxy -3 oxabicyclo[3 2 1]octane -8 carboxy late (CAS No: 2167117 -31 -7) is a multifaceted compound with vast potential across diverse scientific domains. Its unique bicyclic structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool for innovation in drug discovery, agriculture, and materials science.